Jusbetonin

• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol
• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(10H-indolo[3,2-b]quinolin-9-yloxy)oxane-3,4,5-triol
• InChI: InChI=1S/C21H20N2O6/c24-9-15-18(25)19(26)20(27)21(29-15)28-14-7-3-5-11-16-13(23-17(11)14)8-10-4-1-2-6-12(10)22-16/h1-8,15,18-21,23-27H,9H2/t15-,18-,19+,20-,21-/m1/s1
• InChI Key: SRDJZKPJNJDIHB-CMWLGVBASA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C3C(=N2)C4=C(N3)C(=CC=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C(=N2)C4=C(N3)C(=CC=C4)OC5C(C(C(C(O5)CO)O)O)O
• synonyms: jusbetonin

Description

Jusbetonin is a natural product found in Justicia betonica with data available.

Scientific Research Applications

Synthesis and Derivatives

Jusbetonin is an indolo[3,2-b]quinoline alkaloid glycoside, originally isolated from Justicia betonica. Research has focused on its efficient synthesis and the production of derivatives. Key steps include constructing the indolo[3,2-b]quinoline skeleton and effective coupling with saccharides. Synthesized compounds exhibited moderate proliferation inhibitory activity, indicating potential applications in fields like cancer research or cellular biology (Zhang et al., 2009).

Isolation and Structural Analysis

Jusbetonin was first isolated from Justicia betonica leaves, along with other alkaloids. Its structure was established using various spectroscopic methods. Being the first glycosylated indolo[3,2-b]quinoline alkaloid, jusbetonin offers a unique chemical structure for scientific exploration, particularly in natural product chemistry and pharmacognosy (Subbaraju et al., 2004).

Cytotoxicity and Cancer Research

The development of novel jusbetonin analogues and their assessment against tumor cells indicates the compound’s potential in cancer research. Various synthetic strategies were employed to design these analogues, providing insights into structure-activity relationships crucial in drug discovery and medicinal chemistry (Liu et al., 2016).